Cas no 156310-21-3 (Benzene, pentyl-d11-(9CI))

• Product Name: Benzene, pentyl-d11-(9CI)
• CAS No: 156310-21-3
• MF: C₁₁H₁₆
• MW: 159.312521934509
• CID: 107433
• PubChem ID: 102602336
• Update Time: 2025-04-18

Benzene, pentyl-d11-(9CI) Chemical and Physical Properties

Names and Identifiers

• Benzene, pentyl-d11-(9CI)
• N-PENTYL-D11-BENZENE
• 156310-21-3
• 1,1,2,2,3,3,4,4,5,5,5-Undecadeuteriopentylbenzene

• Inchi： 1S/C11H16/c1-2-3-5-8-11-9-6-4-7-10-11/h4,6-7,9-10H,2-3,5,8H2,1H3/i1D3,2D2,3D2,5D2,8D2
• InChI Key： PWATWSYOIIXYMA-JQIFVXKTSA-N
• SMILES： C([2H])([2H])(C([2H])([2H])C1C=CC=CC=1)C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 159.194
• Monoisotopic Mass: 159.194
• Isotope Atom Count: 11
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 80
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 0A^2